1,5-Dimethyl-1H-pyrrole-2-carbonitrile

• IUPAC Name: 1,5-dimethylpyrrole-2-carbonitrile
• InChI: InChI=1S/C7H8N2/c1-6-3-4-7(5-8)9(6)2/h3-4H,1-2H3
• InChI Key: DRXOPQFEWDRGKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)C#N
• Molecular Formula: C7H8N2
• DSSTOX Substance ID: DTXSID40204883
• Molecular Weight: 120.15 g/mol
• CAS RN: 56341-36-7

Description

1,5-Dimethyl-1H-pyrrole-2-carbonitrile (DMP) is a heterocyclic compound that is widely used in organic synthesis, as a precursor for the synthesis of many biologically active molecules, and as a reagent in various laboratory experiments. DMP is an important intermediate for the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes.

Scientific Research Applications

1. Progesterone Receptor Modulators

1,5-Dimethyl-1H-pyrrole-2-carbonitrile derivatives have been explored as progesterone receptor modulators. These compounds, especially those with small dialkyl substituents like dimethyl, show potent antagonistic activity towards progesterone receptors. This characteristic makes them potential candidates for applications in female healthcare, including contraception, treatment of fibroids, endometriosis, and certain breast cancers (Fensome et al., 2008).

2. Antibacterial Agents

Research has shown the effectiveness of compounds derived from this compound in antibacterial applications. These compounds demonstrate significant activity against various bacteria, including Gram-positive and Gram-negative strains, suggesting their potential as novel antibacterial agents (Vazirimehr et al., 2017).

3. Synthetic Methodologies

This compound is a key intermediate in the synthesis of various complex molecules. Methods utilizing this compound have been developed for constructing pyrrole rings, which are essential structures in many organic compounds. Such methodologies are crucial in the field of synthetic organic chemistry (Chatani & Hanafusa, 1991).

4. Photochemical Studies

Derivatives of this compound have been studied for their photochemical properties. Investigations into donor-acceptor compounds containing this structure reveal insights into fluorescence behavior, which is important for understanding molecular interactions in various environments (Bohnwagner et al., 2017).

5. Insecticidal Applications

Compounds derived from this compound have been synthesized and evaluated as potential insecticidal agents. Their effectiveness against certain pests, like the cotton leafworm, indicates the potential for developing new, effective insecticides (Abdelhamid et al., 2022).

6. Corrosion Inhibition

Studies have demonstrated the use of this compound derivatives as corrosion inhibitors, particularly for mild steel in acidic environments. These compounds show significant efficiency in protecting metal surfaces, highlighting their industrial applications in corrosion prevention (Verma et al., 2015).

Safety and Hazards

1,5-Dimethyl-1H-pyrrole-2-carbonitrile is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound. In case of skin contact, wash with plenty of soap and water. If swallowed, contact a poison center or doctor if you feel unwell.

Mechanism of Action

Mode of Action

It has been suggested that it may have pro-apoptotic and antitumor properties .

Result of Action

It has been suggested that it may have pro-apoptotic and antitumor effects , indicating that it could potentially induce cell death in cancer cells and inhibit tumor growth.

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 1,5-Dimethyl-1H-pyrrole-2-carbonitrile is not well-documented. Factors such as temperature, pH, and the presence of other molecules could potentially affect its stability and activity. It’s important to note that this compound should be stored at 2-8°C .